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Compound of Interest

Compound Name: SR-0813

Cat. No.: B10823721

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers utilizing SR-
0813, a potent and selective inhibitor of the ENL/AF9 YEATS domain, in preclinical studies.

The following information, presented in a question-and-answer format, addresses common

challenges in optimizing SR-0813 dosage to achieve maximal therapeutic efficacy with minimal

toxicity.

Frequently Asked Questions (FAQs)
Q1: What is SR-0813 and what is its mechanism of action?

SR-0813 is a small molecule inhibitor that potently and selectively targets the YEATS domain of

Eleven-Nineteen Leukemia (ENL) and AF9 proteins. The YEATS domain is responsible for

recognizing acetylated histone tails, a key step in the regulation of gene transcription. By

inhibiting the ENL/AF9 YEATS domain, SR-0813 disrupts the transcriptional programs that are

essential for the survival and proliferation of certain cancer cells, particularly those found in

acute leukemia.[1][2]

Q2: What are the known effective concentrations of SR-0813 in vitro?
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In vitro studies have demonstrated that SR-0813 is effective in the nanomolar to low

micromolar range in sensitive cancer cell lines. For example, it has an IC50 of 25 nM for the

ENL YEATS domain and has been shown to inhibit the growth of MLL-fusion leukemia cell lines

at concentrations around 1 µM.[1] It is important to note that the optimal concentration can vary

depending on the cell line and experimental conditions.

Q3: What is the main challenge for in vivo studies with SR-0813?

The primary limitation for in vivo applications of SR-0813 is its rapid metabolism in mouse liver

microsomes. This rapid breakdown of the compound makes it challenging to maintain

therapeutic concentrations in animal models, which can limit its efficacy in vivo.

Q4: Is SR-0813 known to be toxic?

In vitro studies have suggested that SR-0813 is not promiscuously toxic to all cell lines,

showing selectivity for ENL-dependent leukemia cells. However, all investigational compounds

have the potential for toxicity, and a thorough assessment is crucial.

Troubleshooting Guides
In Vitro Cytotoxicity Assays
Issue: High variability between replicate wells in my MTT/LDH assay.

Possible Cause: Uneven cell seeding, pipetting errors, or edge effects in the microplate.

Solution:

Ensure your cell suspension is homogenous before and during seeding.

Use calibrated pipettes and practice consistent pipetting technique.

To minimize edge effects, avoid using the outermost wells of the plate or fill them with

sterile PBS or media.

Issue: My positive control for cytotoxicity is not showing the expected effect.
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Possible Cause: The concentration of the positive control is too low, the cells have

developed resistance, or the reagent is degraded.

Solution:

Verify the concentration and preparation of your positive control.

Use a fresh vial of the positive control agent.

Ensure the cell line has not been in continuous culture for an excessive number of

passages, which can lead to phenotypic changes.

Issue: I am observing an increase in signal (suggesting increased viability) at higher

concentrations of SR-0813 in my MTT assay.

Possible Cause: The compound may be interfering with the MTT reagent itself, or it could be

inducing a metabolic change in the cells that increases reductase activity without increasing

cell number.[3]

Solution:

Run a control with SR-0813 and the MTT reagent in cell-free media to check for direct

chemical reduction of MTT.

Visually inspect the cells under a microscope for signs of toxicity that may not be reflected

in the metabolic assay.

Consider using a different cytotoxicity assay that measures a different endpoint, such as

membrane integrity (LDH assay) or caspase activity (apoptosis assay).

In Vivo Studies
Issue: I am not observing a therapeutic effect of SR-0813 in my mouse model, even at high

doses.

Possible Cause: As mentioned, rapid metabolism of SR-0813 is a known issue. The dosing

regimen may not be sufficient to maintain a therapeutic concentration.
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Solution:

Consider more frequent dosing or a different route of administration.

Perform pharmacokinetic studies to determine the half-life of SR-0813 in your specific

animal model. This will inform the design of an optimal dosing schedule.

Issue: I am observing signs of toxicity (e.g., weight loss, lethargy) in my animals at doses

where I don't see a therapeutic effect.

Possible Cause: The therapeutic window of SR-0813 may be narrow in vivo, or the toxicity

may be unrelated to its on-target effects.

Solution:

Conduct a formal dose-range finding study to identify the Maximum Tolerated Dose (MTD).

Include a comprehensive set of endpoints in your toxicity assessment, including clinical

observations, body weight measurements, and post-mortem analysis of key organs.

Consider co-administering SR-0813 with an agent that could potentially mitigate its toxicity

or enhance its efficacy.

Experimental Protocols
In Vitro Cytotoxicity Assessment: MTT Assay
This protocol is a standard method to assess cell viability by measuring the metabolic activity of

cells.

Materials:

SR-0813 stock solution (in DMSO)

96-well cell culture plates

Complete cell culture medium
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS)

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow

them to adhere overnight.

Compound Treatment: Prepare serial dilutions of SR-0813 in complete culture medium.

Remove the old medium from the cells and add the medium containing the different

concentrations of SR-0813. Include wells with vehicle (DMSO) only as a negative control and

a known cytotoxic agent as a positive control.

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to

each well to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[4][5][6]

In Vivo Dose-Range Finding Study in Mice
This protocol outlines a general procedure to determine the maximum tolerated dose (MTD) of

SR-0813 in mice.

Materials:

SR-0813 formulation suitable for in vivo administration

Healthy, age- and sex-matched mice

Appropriate vehicle control
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Calibrated scale for body weight measurement

Tools for clinical observation

Procedure:

Animal Acclimation: Allow mice to acclimate to the facility for at least one week before the

start of the study.

Dose Selection: Based on in vitro data and any available literature, select a range of doses.

A common approach is to start with a dose that is a fraction of the expected efficacious dose

and escalate from there.

Dosing: Administer SR-0813 to small groups of mice (e.g., 3-5 per group) at different dose

levels. Include a control group that receives only the vehicle. The route of administration

should be consistent with the intended therapeutic application.

Monitoring: Monitor the animals daily for clinical signs of toxicity, including changes in

appearance, behavior, and activity levels. Record body weights daily.

Endpoint: The study is typically conducted for 7-14 days. The MTD is often defined as the

highest dose that does not cause more than a 10-20% loss in body weight or any signs of

severe toxicity.[7][8][9][10]

Necropsy and Histopathology: At the end of the study, a gross necropsy should be performed

on all animals. Key organs should be collected, weighed, and preserved for histopathological

analysis to identify any microscopic signs of toxicity.

Data Presentation
Table 1: In Vitro Efficacy of SR-0813
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Parameter Value Cell Line(s) Reference

ENL YEATS Domain

IC50
25 nM - [1]

AF9 YEATS Domain

IC50
311 nM - [1]

ENL YEATS Domain

EC50
205 nM - [1]

AF9 YEATS Domain

EC50 (CETSA)
76 nM - [1]

Growth Inhibition Effective at 1-10 µM
MV4;11, MOLM-13,

OCI/AML-2
[1]

Table 2: Example Data from an In Vivo Dose-Range Finding Study

Dose Group (mg/kg)
Mean Body Weight Change
(%)

Clinical Observations

Vehicle Control +5% Normal

10 +2% Normal

30 -5%
Mild lethargy on day 2,

resolved

100 -15% Significant lethargy, ruffled fur

300 -25% (euthanized)
Severe lethargy, hunched

posture

Visualizations
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Caption: Simplified signaling pathway of SR-0813 in acute leukemia.
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Caption: Experimental workflow for optimizing SR-0813 dosage.
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Caption: Logical troubleshooting guide for SR-0813 experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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